2-Ethylhexanal 2-Ethylhexanal 2-Ethylhexanal is an aliphatic aldehyde used as an intermediate to produce various useful products such as perfumes, disinfectants, paints, warning agents, insecticides, and leak detectors.
2-Ethylhexanal is one of the active metabolites of bis(2-ethylhexyl) phthalate (DEHP). It is a commercially important compound utilized in the production of disinfectants, insecticides and is also used as an intermediate for the manufacture of perfumes, paints, warning agents, and leak detectors.
2-ethylhexanal is a saturated fatty aldehyde that is heptane in which one of the hydrogens at position 3 has been replaced by a formyl group. It is a metabolite of the plasticisers di-2-ethylhexyl phthalate (DEHP) and di-2-ethylhexyl adipate (DEHA). It has a role as a fungal metabolite and a bacterial xenobiotic metabolite.
2-ethylhexaldehyde is a white liquid with a mild odor. Floats on water. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 123-05-7
VCID: VC20980823
InChI: InChI=1S/C8H16O/c1-3-5-6-8(4-2)7-9/h7-8H,3-6H2,1-2H3
SMILES: CCCCC(CC)C=O
Molecular Formula: C8H16O
C4H9CH(C2H5)CHO
C8H16O
Molecular Weight: 128.21 g/mol

2-Ethylhexanal

CAS No.: 123-05-7

Cat. No.: VC20980823

Molecular Formula: C8H16O
C4H9CH(C2H5)CHO
C8H16O

Molecular Weight: 128.21 g/mol

* For research use only. Not for human or veterinary use.

2-Ethylhexanal - 123-05-7

Specification

Description 2-Ethylhexanal is an aliphatic aldehyde used as an intermediate to produce various useful products such as perfumes, disinfectants, paints, warning agents, insecticides, and leak detectors.
2-Ethylhexanal is one of the active metabolites of bis(2-ethylhexyl) phthalate (DEHP). It is a commercially important compound utilized in the production of disinfectants, insecticides and is also used as an intermediate for the manufacture of perfumes, paints, warning agents, and leak detectors.
2-ethylhexanal is a saturated fatty aldehyde that is heptane in which one of the hydrogens at position 3 has been replaced by a formyl group. It is a metabolite of the plasticisers di-2-ethylhexyl phthalate (DEHP) and di-2-ethylhexyl adipate (DEHA). It has a role as a fungal metabolite and a bacterial xenobiotic metabolite.
2-ethylhexaldehyde is a white liquid with a mild odor. Floats on water. (USCG, 1999)
CAS No. 123-05-7
Molecular Formula C8H16O
C4H9CH(C2H5)CHO
C8H16O
Molecular Weight 128.21 g/mol
IUPAC Name 2-ethylhexanal
Standard InChI InChI=1S/C8H16O/c1-3-5-6-8(4-2)7-9/h7-8H,3-6H2,1-2H3
Standard InChI Key LGYNIFWIKSEESD-UHFFFAOYSA-N
SMILES CCCCC(CC)C=O
Canonical SMILES CCCCC(CC)C=O
Boiling Point 326.1 °F at 760 mm Hg (NTP, 1992)
163.0 °C
163 °C
Colorform Colorless high-boiling liquid
Flash Point 125 °F (NTP, 1992)
112 °F (44 °C) (Closed cup)
46 °C c.c., 52 °C o.c.
Melting Point less than -100 °C
-85 °C

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